Cas no 1421475-29-7 (1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid)

• Product Name: 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid
• CAS No: 1421475-29-7
• MF: C₁₇H₂₆N₂O₆
• MW: 354.398145198822
• CID: 6234196
• PubChem ID: 71785943
• Update Time: 2025-07-17

1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid
• 1-{3-[(dimethylamino)methyl]morpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid
• 1-(3-((dimethylamino)methyl)morpholino)-2-(3-methoxyphenoxy)ethanone formate
• VU0533230-1
• AKOS026686970
• 1421475-29-7
• 1-[3-[(dimethylamino)methyl]morpholin-4-yl]-2-(3-methoxyphenoxy)ethanone;formic acid
• F6133-0546

• Inchi： 1S/C16H24N2O4.CH2O2/c1-17(2)10-13-11-21-8-7-18(13)16(19)12-22-15-6-4-5-14(9-15)20-3;2-1-3/h4-6,9,13H,7-8,10-12H2,1-3H3;1H,(H,2,3)
• InChI Key： IJIUGQDNXGUZEX-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC=C(C=2)OC)=O)C(C1)CN(C)C.OC=O

Computed Properties

• Exact Mass: 354.17908655g/mol
• Monoisotopic Mass: 354.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid

Comprehensive Overview of 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid (CAS No. 1421475-29-7)

The compound 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid, identified by its CAS No. 1421475-29-7, is a specialized organic molecule with a unique structural framework. This compound combines a morpholine core with a dimethylamino substituent and a 3-methoxyphenoxy moiety, making it a subject of interest in pharmaceutical and chemical research. Its formic acid salt form enhances solubility and stability, which are critical for applications in drug development and material science.

Recent trends in scientific literature highlight the growing demand for morpholine derivatives due to their versatile pharmacological properties. Researchers are particularly intrigued by the potential of 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one as a scaffold for designing novel therapeutics. Its structural features align with current explorations into central nervous system (CNS) targeting molecules, a hot topic in neuroscience and psychiatry. The inclusion of a methoxy group further broadens its applicability, as such groups are often associated with improved bioavailability and metabolic stability.

From a synthetic chemistry perspective, the compound's CAS No. 1421475-29-7 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on small-molecule drug discovery frequently search for this compound, emphasizing the need for reliable suppliers and detailed analytical data. The formic acid counterion is another critical aspect, as it influences crystallization behavior and formulation compatibility—factors increasingly scrutinized in preclinical development.

In the context of green chemistry, the synthesis and application of 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one are being evaluated for sustainability. Questions such as "How can morpholine derivatives be synthesized with minimal environmental impact?" or "What are the alternatives to traditional solvents in purifying such compounds?" reflect the intersection of this molecule with contemporary eco-friendly chemistry initiatives. These discussions are amplified by regulatory pressures and the pharmaceutical industry's shift toward green solvents and atom-efficient reactions.

The compound's potential in medicinal chemistry is further underscored by its resemblance to known neuroactive agents. Its dimethylamino and morpholine components are recurrent motifs in ligands targeting G-protein-coupled receptors (GPCRs), a focal point for drug development. This connection has spurred inquiries like "Can this compound modulate serotonin or dopamine receptors?"—a question frequently posed in academic and industrial forums. Such queries align with the broader investigation into next-generation psychotropics with improved safety profiles.

Analytical challenges associated with CAS No. 1421475-29-7 also attract attention. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are essential for characterizing this compound's purity and stability. Researchers often seek protocols for method development specific to this molecule, highlighting the need for standardized analytical workflows in quality control laboratories.

In summary, 1-{3-(dimethylamino)methylmorpholin-4-yl}-2-(3-methoxyphenoxy)ethan-1-one; formic acid represents a multifaceted compound with significant relevance across pharmaceutical research, synthetic chemistry, and sustainability science. Its structural complexity and functional diversity make it a compelling subject for ongoing and future investigations, particularly in the realms of CNS drug design and green synthetic methodologies.